N-benzyl-N-methyl-2-(methylsulfanyl)-4-quinazolinamine
Overview
Description
N-benzyl-N-methyl-2-(methylsulfanyl)-4-quinazolinamine is a chemical compound that has been extensively studied for its potential applications in the field of medicinal chemistry. It belongs to the class of quinazoline derivatives and has been shown to possess a wide range of biological activities.
Scientific Research Applications
N-benzyl-N-methyl-2-(methylsulfanyl)-4-quinazolinamine has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to possess a wide range of biological activities, including antitumor, anti-inflammatory, and antifungal activities. It has also been shown to be a potent inhibitor of certain enzymes, such as tyrosine kinase and phosphodiesterase.
Mechanism of Action
Target of Action
Similar compounds have been known to interact with proteins, acting as a surfactant .
Mode of Action
It’s known that similar compounds can interact with their targets, causing changes in their structure and function .
Biochemical Pathways
It’s known that similar compounds can affect protein adsorption, which could potentially influence various biochemical pathways .
Pharmacokinetics
The compound’s boiling point is 95-105 °c/2 mmhg (lit), and its density is 1017 g/mL at 25 °C (lit) . These properties could potentially impact the compound’s bioavailability.
Result of Action
Similar compounds have been used to remove impurities from human immunoglobulin preparations , suggesting that they may have a purifying effect at the molecular level.
Advantages and Limitations for Lab Experiments
N-benzyl-N-methyl-2-(methylsulfanyl)-4-quinazolinamine has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been extensively studied for its biological activities. However, there are also some limitations to its use in lab experiments. For example, it may exhibit cytotoxic effects at high concentrations, which may limit its use in certain assays. Additionally, its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on N-benzyl-N-methyl-2-(methylsulfanyl)-4-quinazolinamine. One area of research could focus on the development of more potent and selective inhibitors of tyrosine kinase and phosphodiesterase. Another area of research could focus on the identification of new biological activities of this compound, which may have potential therapeutic applications. Additionally, further studies could be conducted to elucidate the mechanism of action of this compound, which may provide insights into its biological effects.
Synthesis Methods
The synthesis of N-benzyl-N-methyl-2-(methylsulfanyl)-4-quinazolinamine involves the reaction of 2-amino-4-methylthiophenol with benzyl chloride and methyl anthranilate in the presence of a base. The resulting product is then subjected to further purification steps to obtain the final compound.
properties
IUPAC Name |
N-benzyl-N-methyl-2-methylsulfanylquinazolin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3S/c1-20(12-13-8-4-3-5-9-13)16-14-10-6-7-11-15(14)18-17(19-16)21-2/h3-11H,12H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UUQPSYWSLRLKAY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=CC=C1)C2=NC(=NC3=CC=CC=C32)SC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-benzyl-N-methyl-2-(methylsulfanyl)-4-quinazolinamine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[4-(2-Chlorocyclopropyl)phenyl]ethan-1-one](/img/structure/B2396011.png)
![N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide](/img/structure/B2396014.png)
![4-(((1-Isopropyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)thio)methyl)-2-(4-methoxyphenyl)-5-methyloxazole](/img/structure/B2396016.png)
![N-(benzo[d][1,3]dioxol-5-yl)-4-(1H-pyrrol-1-yl)butanamide](/img/structure/B2396020.png)
![(1-(2-(2,4-dimethylphenoxy)ethyl)-1H-benzo[d]imidazol-2-yl)methanol](/img/structure/B2396021.png)
![N-((2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl)-[1,1'-biphenyl]-4-carboxamide](/img/structure/B2396024.png)
![4-{[(3-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl)oxy]methyl}benzoic acid](/img/structure/B2396026.png)
![N-(3,4-dimethoxybenzyl)-1,1-difluoro-6-azaspiro[2.5]octane-6-carboxamide](/img/structure/B2396029.png)